Cas no 2137548-55-9 (methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2137548-55-9
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 5830928
• PubChem ID: 165485671
• Update Time: 2025-08-05

methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• 2137548-55-9
• EN300-1121091

• Inchi： 1S/C10H12F3N3O2/c1-18-9(17)7-6(5-2-3-5)8(14)16(15-7)4-10(11,12)13/h5H,2-4,14H2,1H3
• InChI Key： VXERENFVFWSHIS-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(C(=O)OC)=N1)C1CC1)N)(F)F

Computed Properties

• Exact Mass: 263.08816112g/mol
• Monoisotopic Mass: 263.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Methyl 5-Amino-4-Cyclopropyl-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate, identified by the CAS number 2137548-55-9, is a complex organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a precursor in the synthesis of advanced materials.

The chemical structure of methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring system substituted with amino, cyclopropyl, and trifluoroethyl groups. These substituents contribute to the compound's stability and reactivity. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactions. The presence of the trifluoroethyl group introduces fluorine atoms, which are known to enhance lipophilicity and bioavailability in pharmaceutical compounds.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the yield and purity of methyl 5-amino-4-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate. One notable study demonstrated that the use of microwave-assisted synthesis significantly reduced reaction time while maintaining product quality. This approach has been lauded for its eco-friendliness and efficiency in organic synthesis.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a bioisostere in drug design has been particularly valuable. Bioisosteres are structural analogs that retain similar biological activity but differ chemically, allowing for the optimization of drug properties such as solubility and absorption. Researchers have utilized this property to design more effective drugs targeting specific receptors and enzymes.

The cyclopropyl group in the molecule adds another layer of complexity to its reactivity. Recent studies have explored the strain-induced reactivity of cyclopropane rings in organic compounds. In the case of methyl 5-amino-4-cyclopropyl..., this group has been shown to enhance the molecule's ability to undergo certain types of cycloaddition reactions. Such reactions are fundamental in the construction of complex molecular architectures used in materials science.

Furthermore, the trifluoroethyl substituent contributes significantly to the compound's electronic properties. Fluorine atoms are highly electronegative and can influence both the physical and chemical properties of molecules. In this compound, the trifluoroethyl group enhances lipophilicity without compromising stability—a critical balance in drug design.

Recent advancements in computational chemistry have also provided deeper insights into the behavior of this compound at a molecular level. Quantum mechanical calculations have been employed to predict its reactivity under various conditions. These studies have revealed that methyl 5-amino... exhibits unique electronic transitions that make it suitable for use in optoelectronic materials.

In conclusion, methyl 5-amino... stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its complex structure allows for diverse interactions and reactions, making it a valuable tool in both academic research and industrial applications. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.